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Compound of Interest

Compound Name: Fukiic acid

Cat. No.: B1214075 Get Quote

Essential Safety and Handling Guide for Fukiic Acid
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for handling

Fukiic acid in a laboratory setting. Given the absence of a specific Safety Data Sheet (SDS),

this guide is based on the chemical properties of Fukiic acid and general safety protocols for

handling polyphenolic organic acids.

Chemical Identifier and Physical Properties
Fukiic acid is a naturally occurring polyphenolic compound. While detailed experimental data

is limited, its basic properties are summarized below.
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Property Value Source

CAS Number 35388-56-8 [1][2]

Molecular Formula C₁₁H₁₂O₈ [1][3][4]

Molecular Weight 272.21 g/mol [1][3][4]

Physical State

Presumed solid at room

temperature, as it is a complex

organic acid.

Inferred

Solubility

Expected to have some

solubility in water and polar

organic solvents.

Inferred

Personal Protective Equipment (PPE)
When handling Fukiic acid, a comprehensive PPE strategy is crucial to minimize exposure

risk. The following table outlines the recommended PPE.
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Body Part Required PPE
Specifications and
Rationale

Eyes/Face
Safety Goggles with side

shields or a Face Shield

Protects against splashes and

airborne particles. A face

shield is recommended when

handling larger quantities or

when there is a significant

splash risk.[5]

Hands Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended for handling

organic acids.[6][7] Always

inspect gloves for tears or

punctures before use.

Body Laboratory Coat

A fully buttoned lab coat

provides a barrier against

accidental spills.

Respiratory

Not generally required for

small quantities of non-volatile

solids.

If there is a risk of generating

dust or aerosols, work in a

well-ventilated area or use a

fume hood. For significant

aerosolization, a respirator

may be necessary.[6][8]

Operational and Disposal Plans
Handling and Storage

Engineering Controls: Handle Fukiic acid in a well-ventilated laboratory. For procedures that

may generate dust or aerosols, a chemical fume hood is recommended.

Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials such

as strong oxidizing agents. The container should be tightly sealed and clearly labeled.

Hygiene: Avoid inhalation, ingestion, and contact with skin and eyes. Wash hands thoroughly

after handling. Do not eat, drink, or smoke in the laboratory.
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Disposal Plan
Neutralization: As Fukiic acid is an organic acid, it can be neutralized with a weak base like

sodium bicarbonate before disposal.[9] This should be done slowly and in a controlled

manner to avoid excessive foaming or heat generation.

Waste Classification: While specific regulations for Fukiic acid are not available, it is prudent

to treat it as a non-hazardous chemical waste after neutralization, provided it is not mixed

with other hazardous substances.

Disposal Route: After neutralization and dilution with copious amounts of water, the solution

may be suitable for drain disposal, subject to local regulations.[10][11] For solid waste, it

should be placed in a sealed, labeled container for disposal as chemical waste. Always

consult your institution's environmental health and safety (EHS) office for specific disposal

guidelines.

Emergency Procedures
First Aid Measures

Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15-20 minutes, holding the

eyelids open.[12] Seek immediate medical

attention.

Skin Contact

Remove contaminated clothing and wash the

affected area with soap and plenty of water for

at least 15 minutes.[13] If irritation persists, seek

medical attention.

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek medical attention

if symptoms persist.

Ingestion

Do NOT induce vomiting. Rinse the mouth with

water and give the person plenty of water to

drink. Seek immediate medical attention.[13]
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Spill Response
Minor Spills: For small spills of solid material, carefully sweep or vacuum the material,

avoiding dust generation. Place the collected material in a sealed container for disposal.

Clean the spill area with a suitable solvent or detergent.

Major Spills: Evacuate the area and prevent entry. Contact your institution's EHS department

for assistance.

Experimental Protocol: Preparation of a Stock
Solution
This protocol outlines a general procedure for preparing a stock solution of Fukiic acid.

Preparation: Ensure the work area (e.g., a chemical fume hood) is clean and all necessary

equipment (balance, glassware, solvents, PPE) is readily available.

Weighing: Accurately weigh the desired amount of Fukiic acid powder using an analytical

balance.

Dissolution: Transfer the weighed Fukiic acid to a volumetric flask. Add the desired solvent

(e.g., ethanol, DMSO, or a buffered aqueous solution) incrementally, swirling to dissolve the

solid.

Final Volume: Once the solid is fully dissolved, add the solvent to the calibration mark of the

volumetric flask.

Mixing: Cap the flask and invert it several times to ensure the solution is homogeneous.

Labeling and Storage: Transfer the solution to a clearly labeled storage bottle and store it

under the recommended conditions.

Visual Guidance: Laboratory Safety Workflow
The following diagram illustrates a logical workflow for safely handling chemicals like Fukiic
acid in a laboratory setting.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1214075?utm_src=pdf-body
https://www.benchchem.com/product/b1214075?utm_src=pdf-body
https://www.benchchem.com/product/b1214075?utm_src=pdf-body
https://www.benchchem.com/product/b1214075?utm_src=pdf-body
https://www.benchchem.com/product/b1214075?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1214075?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation Phase

Handling Phase

Post-Handling Phase Emergency Response

Consult Safety Information (SDS/Guide)

Don Appropriate PPE

Work in a Ventilated Area

Proceed to Handling

Handle with Care (Avoid Spills/Aerosols)

Clean Work Area

Experiment Complete

In Case of Spill or Exposure

Accident Occurs

Dispose of Waste Properly

Remove and Store PPE

Wash Hands Thoroughly

Follow First Aid Procedures

Notify Supervisor/EHS

Click to download full resolution via product page

Caption: A workflow diagram for safe laboratory chemical handling.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1214075?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1214075?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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